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Compound of Interest

Compound Name: (2S,3R)-LP99

Cat. No.: B10814352 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides detailed, step-by-step procedures for the safe

disposal of (2S,3R)-LP99, a potent and selective bromodomain BRD9 and BRD7 inhibitor.

Adherence to these guidelines is critical due to the compound's hazardous properties.

(2S,3R)-LP99, also known as SML1557, is classified as a combustible solid.[1] While it may be

listed as a non-hazardous substance in some contexts, it is crucial to note its designation as

Water Hazard Class (WGK) 3, indicating it is highly hazardous to water.[1] Consequently,

disposal of LP99 into aquatic environments or standard waste streams is strictly prohibited.[1]

Hazard Profile and Disposal Overview
The primary and mandatory disposal route for (2S,3R)-LP99 is through a certified hazardous

waste management service.[1] Due to its high water hazard classification, on-site neutralization

or deactivation is not recommended, as there are currently no established and verified

experimental protocols for such procedures.[1] Attempting to neutralize or dilute the compound

in a standard laboratory setting could lead to an environmental release.[1]

Quantitative Data for Disposal
The following table summarizes key quantitative and qualitative data critical for the safe

management and disposal of (2S,3R)-LP99.
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Parameter Value Notes

Chemical Name LP99 Also known as SML1557[1]

Appearance Solid [1]

Storage Class Code 11 Combustible Solids[1]

Water Hazard Class (WGK) 3

Highly hazardous to water.

Prohibits disposal into aquatic

environments.[1]

Disposal Method Hazardous Waste Collection

Must be collected for disposal

by a licensed hazardous waste

management company.[1]

Experimental Protocols for Waste Neutralization
Currently, there are no established and verified experimental protocols for the on-site

neutralization or deactivation of LP99 for non-hazardous disposal.[1]

Step-by-Step Disposal Workflow
The following diagram outlines the mandatory step-by-step process for the proper disposal of

(2S,3R)-LP99, from the point of generation to its final collection. Following this workflow is

essential for maintaining a safe laboratory environment and ensuring regulatory compliance.[1]
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Laboratory Operations

Disposal Logistics

1. Generation of LP99 Waste
(e.g., unused compound, contaminated labware)

2. Segregate Waste
Place in a dedicated, clearly labeled, and sealed hazardous waste container.

3. Store Securely
Store the container in a designated hazardous waste accumulation area away from incompatible materials.

4. Schedule Pickup
Contact your institution's Environmental Health & Safety (EHS) office or a licensed hazardous waste disposal company.

5. Documentation
Complete all necessary hazardous waste manifests and documentation as required by EHS and regulatory agencies.

6. Collection
Licensed hazardous waste personnel collect the sealed container for transport to a certified disposal facility.

Click to download full resolution via product page

Caption: Mandatory step-by-step process for the proper disposal of (2S,3R)-LP99.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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